Cas no 1121-66-0 (2-Cycloheptenone)

2-Cycloheptenone structure

Product Name:2-Cycloheptenone

CAS No:1121-66-0

MF:C₇H₁₀O

MW:110.153702259064

MDL:MFCD00004157

CID:40808

PubChem ID:24849886

Update Time:2025-04-18

2-Cycloheptenone Chemical and Physical Properties

Names and Identifiers

- Cyclohept-2-enone
- 2-Cycloheptenone
- 2-Cyclohepten-1-One
- Cyclohept-2-en-1-one
- Tropilene
- NSC 155333
- Cycloheptenone
- (Z)-cyclohept-2-enone
- WZCRDVTWUYLPTR-UHFFFAOYSA-N
- cyclohept-2-eneone
- cyclohept-en-1-one
- 2-Cyclohepten-1-one, (Z)-
- NSC155333
- TRA0018589
- AN-
- EINECS 214-334-1
- 1121-66-0
- s10329
- EN300-50593
- CS-W007594
- DS-18474
- 2-Cyclohepten-1-one, 80%, technical grade
- AKOS005266486
- SY041083
- NS00023604
- NSC-155333
- FT-0633357
- J-002719
- MFCD00004157
- A2240
- SCHEMBL446593
- C3180
- DTXSID30149916
- DB-008193
- DTXCID8072407
- MDL： MFCD00004157
- Inchi： 1S/C7H10O/c8-7-5-3-1-2-4-6-7/h3,5H,1-2,4,6H2
- InChI Key： WZCRDVTWUYLPTR-UHFFFAOYSA-N
- SMILES： O=C1C=CCCCC1

Computed Properties

Exact Mass: 110.07300
Monoisotopic Mass: 110.073
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1
Surface Charge: 0
Tautomer Count: 5
XLogP3: 1.4

Experimental Properties

Color/Form: Not determined
Density: 0.988 g/mL at 25 °C(lit.)
Boiling Point: 183°C(lit.)
Flash Point: Degrees Fahrenheit:154.4°F
Degrees Celsius:68°C
Refractive Index: n20/D 1.494(lit.)
PSA: 17.07000
LogP: 1.68570
λmax: 227(EtOH)(lit.)
Solubility: Not determined

2-Cycloheptenone Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H227
Warning Statement： P210-P280-P370+P378-P403+P235-P501
WGK Germany：1
Hazard Category Code： 22
Hazardous Material Identification：
Risk Phrases：R22
Storage Condition：0-10°C

2-Cycloheptenone Customs Data

HS CODE：2914299000
Customs Data：

China Customs Code:
2914299000

Overview:

2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2-Cycloheptenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	208633-250mg	Cyclohept-2-enone	1121-66-0	90%	250mg	￡10.00	2022-02-28
Fluorochem	208633-1g	Cyclohept-2-enone	1121-66-0	90%	1g	￡16.00	2022-02-28
Fluorochem	208633-5g	Cyclohept-2-enone	1121-66-0	90%	5g	￡46.00	2022-02-28
Fluorochem	208633-10g	Cyclohept-2-enone	1121-66-0	90%	10g	￡80.00	2022-02-28
Fluorochem	208633-25g	Cyclohept-2-enone	1121-66-0	90%	25g	￡159.00	2022-02-28
Fluorochem	208633-100g	Cyclohept-2-enone	1121-66-0	90%	100g	￡476.00	2022-02-28
Chemenu	CM203221-10g	2-cyclohepten-1-one	1121-66-0	90%	10g	$102	2021-06-15
Chemenu	CM203221-25g	2-cyclohepten-1-one	1121-66-0	90%	25g	$204	2021-06-15
Chemenu	CM203221-100g	2-cyclohepten-1-one	1121-66-0	90%	100g	$561	2021-06-15
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB04521-100g	2-cyclohepten-1-one	1121-66-0	97%	100g	$476	2023-09-07

2-Cycloheptenone Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:1121-66-0)2-Cyclohepten-1-one

Order Number:sfd4872

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:1121-66-0)2-Cycloheptenone

Order Number:A2240

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:02

Price ($):454.0

Email:sales@amadischem.com